Cas no 2490314-36-6 ((1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic acid)

• Product Name: (1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic acid
• CAS No: 2490314-36-6
• MF: C₁₀H₁₄F₂O₂
• MW: 204.213770389557
• CID: 5361050
• Update Time: 2025-10-23

(1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic acid
• Z4623298509
• (1R,3s,5S)-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylic acid

• Inchi： 1S/C10H14F2O2/c11-10(12)4-6-1-7(5-10)3-8(2-6)9(13)14/h6-8H,1-5H2,(H,13,14)/t6-,7+,8?
• InChI Key： LOBLMTDLXVJGHM-DHBOJHSNSA-N
• SMILES： FC1(C[C@@H]2CC(C(=O)O)C[C@H](C1)C2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on (1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic acid

(1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2490314-36-6, known as (1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic carboxylic acids, characterized by its unique bicyclo[3.3.1]nonane framework and the presence of two fluorine atoms at the 7-position of the bicyclic system.

Bicyclo[3.3.1]nonane is a tricyclic structure that provides a rigid and stable framework for this compound, making it an interesting candidate for various applications in drug design and materials science. The stereochemistry of the compound, specifically the (1S,5R) configuration, plays a crucial role in determining its physical properties and biological activity.

Recent studies have highlighted the potential of (1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic acid as a lead compound in the development of novel therapeutics targeting specific biological pathways. Its fluorinated structure contributes to enhanced lipophilicity and stability, which are desirable traits in drug candidates.

The synthesis of this compound involves a multi-step process that typically includes ring-closing metathesis or other advanced organic reactions to construct the bicyclic framework. The introduction of fluorine atoms at the 7-position is achieved through selective fluorination techniques, ensuring high regioselectivity and stereocontrol.

In terms of biological activity, (1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic acid has shown promising results in preclinical studies as a modulator of certain ion channels and receptors. Its ability to interact with these targets is attributed to its unique three-dimensional structure and electronic properties.

Moreover, this compound has been explored for its potential in materials science applications due to its rigid structure and thermal stability. Researchers have investigated its use as a building block for advanced polymers and high-performance materials.

The study of (1S,5R)-7,7-Difluorobicyclo[3.3.1]nonane-3-carboxylic acid continues to be an active area of research, with ongoing efforts focused on optimizing its synthesis, understanding its interaction with biological systems, and exploring new applications across diverse fields.